Cas no 2228391-18-0 (2-(morpholin-4-yl)-1,3-thiazole-5-thiol)

2-(Morpholin-4-yl)-1,3-thiazole-5-thiol is a heterocyclic compound featuring a morpholine-substituted thiazole core with a reactive thiol group at the 5-position. This structure imparts versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The morpholine moiety enhances solubility and bioavailability, while the thiol group offers a reactive site for further functionalization, such as nucleophilic substitution or metal complexation. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable intermediate for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or bioactive scaffolds due to its balanced electronic and steric properties.
2-(morpholin-4-yl)-1,3-thiazole-5-thiol structure
2228391-18-0 structure
Product Name:2-(morpholin-4-yl)-1,3-thiazole-5-thiol
CAS No:2228391-18-0
MF:C7H10N2OS2
MW:202.297098636627
CID:6138985
PubChem ID:129156890
Update Time:2025-06-12

2-(morpholin-4-yl)-1,3-thiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-(morpholin-4-yl)-1,3-thiazole-5-thiol
    • 2228391-18-0
    • EN300-1761070
    • SCHEMBL18885044
    • Inchi: 1S/C7H10N2OS2/c11-6-5-8-7(12-6)9-1-3-10-4-2-9/h5,11H,1-4H2
    • InChI Key: MGSDZIONWWGNTB-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1N1CCOCC1)S

Computed Properties

  • Exact Mass: 202.02345529g/mol
  • Monoisotopic Mass: 202.02345529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.6Ų

2-(morpholin-4-yl)-1,3-thiazole-5-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1761070-0.05g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
0.05g
$1080.0 2023-09-20
Enamine
EN300-1761070-0.1g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
0.1g
$1131.0 2023-09-20
Enamine
EN300-1761070-0.25g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
0.25g
$1183.0 2023-09-20
Enamine
EN300-1761070-0.5g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
0.5g
$1234.0 2023-09-20
Enamine
EN300-1761070-1.0g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
1g
$1286.0 2023-05-24
Enamine
EN300-1761070-2.5g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
2.5g
$2520.0 2023-09-20
Enamine
EN300-1761070-5.0g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
5g
$3728.0 2023-05-24
Enamine
EN300-1761070-10.0g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
10g
$5528.0 2023-05-24
Enamine
EN300-1761070-1g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
1g
$1286.0 2023-09-20
Enamine
EN300-1761070-5g
2-(morpholin-4-yl)-1,3-thiazole-5-thiol
2228391-18-0
5g
$3728.0 2023-09-20

Additional information on 2-(morpholin-4-yl)-1,3-thiazole-5-thiol

Introduction to 2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0)

2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of both morpholine and thiol functional groups in its molecular structure endows it with distinctive chemical reactivity and biological interactions, making it a promising candidate for further exploration.

The molecular framework of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol consists of a thiazole ring substituted with a morpholine moiety at the 2-position and a thiol group at the 5-position. This specific arrangement of functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for various applications. The thiol group, in particular, is known for its ability to participate in disulfide bond formation, which is a critical mechanism in many biological processes. This feature makes the compound of interest for studying protein-protein interactions and enzyme inhibition.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in addressing a multitude of diseases. Thiazole-based compounds have shown promise in the treatment of infections, cancer, and inflammatory disorders. The morpholine group in 2-(morpholin-4-yl)-1,3-thiazole-5-thiol adds an additional layer of complexity, potentially enhancing its bioavailability and metabolic stability. This combination of structural features positions the compound as a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol is its potential as an intermediate in the synthesis of more complex molecules. The reactivity of the thiol group allows for conjugation with other bioactive molecules, while the morpholine ring can serve as a pharmacophore that interacts with biological targets. This flexibility makes it an attractive building block for medicinal chemists aiming to design next-generation drugs.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, research has demonstrated that certain thiazole-based compounds can modulate immune responses by inhibiting key enzymes involved in inflammation. Given these findings, 2-(morpholin-4-yl)-1,3-thiazole-5-thiol may exhibit similar effects, making it a candidate for further investigation in immunomodulatory therapies.

The synthesis of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the morpholine group typically involves nucleophilic substitution reactions, while the installation of the thiol group can be achieved through various methods such as oxidation-reduction processes or direct introduction from sulfur-containing precursors. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

Once synthesized, 2-(morpholin-4-yl)-1,3-thiazole-5-thiol can be subjected to pharmacological testing to evaluate its biological activity. High-throughput screening (HTS) platforms are commonly used to assess its interaction with various biological targets such as enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and cancer progression. These findings warrant further investigation into its potential therapeutic applications.

The role of computational chemistry has become increasingly prominent in the study of small molecules like 2-(morpholin-4-yl)-1,3-thiazole-5-thiol. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions can guide experimental design and help optimize lead compounds for clinical development. Additionally, computational methods can identify potential off-target effects, ensuring that promising candidates are safe and effective before moving into preclinical studies.

In conclusion,2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling candidate for further exploration. As our understanding of drug design evolves,2-(morpholin-4-yll)-1l、3lthiathreathione may play a crucial role in developing innovative treatments for various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd